Cas no 1270382-86-9 (ethyl 2-(pyrrolidin-2-yl)benzoate)

• Product Name: ethyl 2-(pyrrolidin-2-yl)benzoate
• CAS No: 1270382-86-9
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5583277
• PubChem ID: 165959608
• Update Time: 2025-07-10

ethyl 2-(pyrrolidin-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-PYRROLIDIN-2-YLBENZOATE
• Benzoic acid, 2-(2-pyrrolidinyl)-, ethyl ester
• 1270382-86-9
• EN300-1572725
• ethyl 2-(pyrrolidin-2-yl)benzoate

• Inchi： 1S/C13H17NO2/c1-2-16-13(15)11-7-4-3-6-10(11)12-8-5-9-14-12/h3-4,6-7,12,14H,2,5,8-9H2,1H3
• InChI Key： JBAGHMVOPQCXNP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=CC=1C1CCCN1)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl 2-(pyrrolidin-2-yl)benzoate

Professional Introduction to Ethyl 2-(pyrrolidin-2-yl)benzoate (CAS No. 1270382-86-9)

Ethyl 2-(pyrrolidin-2-yl)benzoate (CAS No. 1270382-86-9) is a significant compound in the field of pharmaceutical chemistry, known for its unique structural and functional properties. This compound has garnered considerable attention due to its potential applications in drug development and bioorganic synthesis. The ethyl moiety and the pyrrolidin-2-yl substituent contribute to its distinctive chemical behavior, making it a valuable candidate for various research endeavors.

The molecular structure of Ethyl 2-(pyrrolidin-2-yl)benzoate consists of a benzoate ester linked to a pyrrolidine ring. This configuration imparts specific electronic and steric properties that are highly relevant in medicinal chemistry. The benzoate group is well-known for its role in enhancing the solubility and bioavailability of pharmaceutical compounds, while the pyrrolidine ring introduces a nitrogen-containing heterocycle that is frequently found in biologically active molecules.

In recent years, Ethyl 2-(pyrrolidin-2-yl)benzoate has been extensively studied for its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop novel compounds with therapeutic applications. For instance, derivatives of this compound have shown promise in the development of small-molecule inhibitors targeting various biological pathways.

The interest in Ethyl 2-(pyrrolidin-2-yl)benzoate has been further fueled by advancements in computational chemistry and molecular modeling. These tools have enabled scientists to predict the interactions between this compound and biological targets with greater accuracy. Such insights have been instrumental in designing more effective drug candidates with improved pharmacokinetic profiles.

In the realm of synthetic organic chemistry, Ethyl 2-(pyrrolidin-2-yl)benzoate serves as a versatile building block for constructing more intricate molecules. Its reactivity allows for modifications at multiple sites, enabling the creation of diverse chemical libraries. This flexibility has made it a preferred choice for high-throughput screening campaigns aimed at identifying lead compounds for drug discovery.

The pharmacological properties of Ethyl 2-(pyrrolidin-2-yl)benzoate have also been explored in preclinical studies. These investigations have highlighted its potential as an agonist or antagonist for certain neurotransmitter receptors. The presence of the pyrrolidine moiety is particularly noteworthy, as it is often associated with compounds that modulate central nervous system activity.

In conclusion, Ethyl 2-(pyrrolidin-2-yl)benzoate (CAS No. 1270382-86-9) represents a promising compound with broad applications in pharmaceutical research and development. Its unique structural features, combined with its synthetic utility and pharmacological potential, make it a cornerstone in modern medicinal chemistry. As research continues to uncover new applications for this compound, its significance in the chemical and pharmaceutical industries is expected to grow even further.